5-Fluoropyridine-2-sulfonyl chloride
Overview
Description
5-Fluoropyridine-2-sulfonyl chloride is a chemical compound with the molecular formula C5H3ClFNO2S and a molecular weight of 195.60 . It is used in research and is typically stored in an inert atmosphere, under -20°C .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 5-Fluoropyridine-2-sulfonyl chloride, has been a topic of interest in recent years . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .Molecular Structure Analysis
The molecular structure of 5-Fluoropyridine-2-sulfonyl chloride consists of a pyridine ring with a fluorine atom and a sulfonyl chloride group attached to it .Chemical Reactions Analysis
Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The methods for preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are reviewed along with some synthetic routes towards 18 F-substituted pyridines .Physical And Chemical Properties Analysis
5-Fluoropyridine-2-sulfonyl chloride has a molecular weight of 195.6 g/mol. It is typically stored in an inert atmosphere, under -20°C .Scientific Research Applications
Synthesis of Fluorinated Pyridines
5-Fluoropyridine-2-sulfonyl chloride: is a key intermediate in the synthesis of various fluorinated pyridines. These compounds are of significant interest due to their unique physical, chemical, and biological properties, which are enhanced by the presence of fluorine atoms. The electron-withdrawing nature of the fluorine atom can lead to reduced basicity and reactivity compared to chlorinated or brominated analogs .
Radiopharmaceuticals
The compound is used in the synthesis of F-18 substituted pyridines, which are crucial in the development of radiopharmaceuticals for local radiotherapy of cancer. These fluorine-18 labeled compounds can serve as potential imaging agents for positron emission tomography (PET), aiding in the diagnosis and treatment monitoring of various cancers .
Agricultural Chemistry
In the quest for new agricultural products with improved properties, the introduction of fluorine atoms into lead structures is a common modification5-Fluoropyridine-2-sulfonyl chloride can be utilized to synthesize fluorine-containing compounds that have been commercialized as active ingredients in agricultural products .
Pharmaceutical Development
The fluorine atom is a common feature in many pharmaceuticals, with about 10% of all drugs containing it. The compound can be used to develop new medicinal candidates, leveraging the increased interest and advancements in fluorine chemistry .
Synthesis of Nicotinic Receptor Antagonists
This compound has been used in the synthesis of novel nicotinic receptor antagonists. These antagonists are important for studying addiction and can lead to the development of treatments for nicotine dependence .
Fluorescent Probes
5-Fluoropyridine-2-sulfonyl chloride: can be a precursor in the synthesis of fluorescent probes. These probes are essential tools in chemical biology, allowing for the investigation of biological processes with high specificity and sensitivity .
Future Directions
properties
IUPAC Name |
5-fluoropyridine-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClFNO2S/c6-11(9,10)5-2-1-4(7)3-8-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUCBCYWMHYLMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClFNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50733755 |
Source
|
| Record name | 5-Fluoropyridine-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50733755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoropyridine-2-sulfonyl chloride | |
CAS RN |
1060802-47-2 |
Source
|
| Record name | 5-Fluoropyridine-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50733755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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